Cas no 2228316-12-7 (1-2-(3-bromo-5-chlorophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3-bromo-5-chlorophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228316-12-7
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 5979088
• PubChem ID: 165692675
• Update Time: 2025-05-22

1-2-(3-bromo-5-chlorophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromo-5-chlorophenyl)propan-2-ylcyclopropan-1-amine
• EN300-1921631
• 2228316-12-7
• 1-[2-(3-bromo-5-chlorophenyl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C12H15BrClN/c1-11(2,12(15)3-4-12)8-5-9(13)7-10(14)6-8/h5-7H,3-4,15H2,1-2H3
• InChI Key： JFINESSQROJMBE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C)(C)C1(CC1)N)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(3-bromo-5-chlorophenyl)propan-2-ylcyclopropan-1-amine

1-(3-Bromo-5-chlorophenyl)-N-(propan-2-yl)cyclopropanamine (CAS No. 2228316-12-7)

The compound 1-(3-Bromo-5-chlorophenyl)-N-(propan-2-yl)cyclopropanamine, identified by the CAS registry number 2228316-12-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which are known for their unique electronic properties and structural rigidity. The presence of bromine and chlorine substituents on the aromatic ring introduces additional complexity, making this compound a valuable subject for both academic and industrial research.

The molecular structure of 1-(3-Bromo-5-chlorophenyl)-N-(propan-2-yl)cyclopropanamine consists of a cyclopropane ring fused with an amine group, which is further substituted by a branched alkyl chain (isopropyl group) and a halogenated aromatic ring. This combination of functional groups provides the molecule with diverse reactivity and selectivity, making it a promising candidate for exploring novel synthetic pathways and drug design strategies.

Recent studies have highlighted the potential of cyclopropane-containing compounds in medicinal chemistry, particularly in the development of bioactive molecules. The integration of halogen atoms, such as bromine and chlorine, into the aromatic ring enhances the molecule's electronic properties, making it suitable for applications in drug delivery systems and targeted therapies. Moreover, the isopropyl substituent contributes to the molecule's lipophilicity, which is a critical factor in determining its pharmacokinetic profile.

In terms of synthesis, 1-(3-Bromo-5-chlorophenyl)-N-(propan-2-yl)cyclopropanamine can be prepared through various routes, including nucleophilic substitution, cycloaddition reactions, or transition metal-catalyzed coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound, which are essential for studying its stereochemical effects in biological systems.

The pharmacological activity of this compound has been explored in several recent studies. It has shown potential as a modulator of ion channels and receptors, which are critical targets in the treatment of various diseases, including neurological disorders and cardiovascular conditions. Additionally, its ability to act as a template for constructing more complex molecular architectures has been demonstrated in recent research articles.

In conclusion, 1-(3-Bromo-5-chlorophenyl)-N-(propan-2-yl)cyclopropanamine (CAS No. 2228316-12-7) represents a versatile platform for exploring novel chemical transformations and developing innovative therapeutic agents. Its unique structure and functional groups make it an invaluable tool in modern chemical research.